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Compound of Interest

Compound Name: chloramphenicol-d5

Cat. No.: B1429905

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling protocols
for Chloramphenicol-d5. The information presented is synthesized from publicly available
safety data sheets and chemical information resources. It is imperative to supplement this
guide with your institution's specific safety protocols and to consult the original Safety Data
Sheet (SDS) provided by the supplier before handling this compound.

Hazard Identification and Classification

Chloramphenicol-d5, a deuterated analog of Chloramphenicol, is classified as a hazardous
substance. The primary health concerns are related to its potential carcinogenicity, reproductive
toxicity, and ability to cause serious eye damage.

Signal Word: Danger
Hazard Pictograms:
e Health Hazard

o Corrosion

Hazard Statements:

e H318: Causes serious eye damage.[1]
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e H350/H351: May cause cancer or is suspected of causing cancer.[1][2]
e H361fd: Suspected of damaging fertility. Suspected of damaging the unborn child.[1]
Precautionary Statements:

e P201 & P202: Obtain special instructions before use and do not handle until all safety
precautions have been read and understood.[1][2]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

o P308+P313: IF exposed or concerned: Get medical advice/attention.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Chloramphenicol-d5 is provided

below.

Property Value Source
Molecular Formula C11H7DsCI2N20s [3][4]
Molecular Weight 328.16 g/mol [31141[5]
CAS Number 202480-68-0 [2]
Unlabelled CAS Number 56-75-7 [31[4]
Purity >95% (HPLC) [3]
Appearance Neat/Solid [3]

Toxicological Information

Detailed toxicological studies specifically for Chloramphenicol-d5 are not widely available.
The data presented here is largely based on the non-deuterated form, Chloramphenicol. It is
prudent to assume that the deuterated form has a similar toxicological profile.
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Metric Value Species Route

LD50 1,100 mg/kg Mouse Intraperitoneal

Key Toxicological Endpoints for Chloramphenicol (and presumed for Chloramphenicol-d5):

o Carcinogenicity: Suspected of causing cancer.[1] It has been reported to be probably
carcinogenic based on IARC, OSHA, ACGIH, NTP, or EPA classifications.[6]

o Reproductive Toxicity: Suspected of damaging fertility and the unborn child.[1]

o Germ Cell Mutagenicity: Laboratory experiments on the non-deuterated form have shown
mutagenic effects.[6]

» Serious Eye Damage/Irritation: Causes serious eye damage.[1]
o Skin Corrosion/Irritation: Not classified as a skin irritant.[1]

» Respiratory or Skin Sensitization: Not classified as a sensitizer, though prolonged or
repeated exposure may cause allergic reactions in sensitive individuals.[1][6]

Handling and Storage

Proper handling and storage are critical to ensure the safety of laboratory personnel and
maintain the integrity of the compound.

Handling:

e Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood,
especially when handling the solid form to avoid dust formation.[2][6]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles with side shields or a face shield.[1]

o Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[1]
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o Respiratory Protection: If engineering controls are insufficient, use a full-face particle
respirator type N100 (US) or type P3 (EN 143) respirator cartridges.[6]

o Body Protection: Wear a lab coat and other protective clothing as necessary.

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.
Storage:

o Temperature: Recommended storage temperature is +4°C or between 15-25 °C, depending
on the supplier's recommendation.[1][3] For solutions in solvent, storage at -80°C is
recommended for long-term stability (up to 6 months).[7]

o Conditions: Keep the container tightly closed in a dry and well-ventilated place.[2]
» Incompatible Materials: Avoid contact with water.[2]

First-Aid Measures

In the event of exposure, follow these first-aid procedures and seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing and get immediate medical attention.[1][2]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Consult a physician if irritation persists.[2][6]

« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[2][6]

Accidental Release Measures
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In case of a spill, follow these procedures to minimize exposure and environmental

contamination.

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 4). Avoid breathing dust, vapors, mist, or gas.[2][6]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the product enter drains.[2][6]

e Containment and Cleaning:

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a
suitable, closed container for disposal.[2][6]

o For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in
a sealed container for disposal.

Experimental Protocols and Workflows

While specific experimental protocols for Chloramphenicol-d5 are not detailed in the provided
search results, a logical workflow for handling an accidental spill can be visualized.
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Immediate Action

Evacuate Immediate Area
Alert Others

Assess Spill Severity
(Size, Location, Material)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent pads/barriers)

Clean Up Spill
(Sweep solid, absorb liquid)

Decontaminate Area
(Wipe with appropriate solvent)

Dispose of Waste
(In labeled hazardous waste container)

Report Incident
(To Lab Supervisor/Safety Officer)

End of Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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